8-chloro-2-((3-(trifluoromethyl)phenyl)sulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one

• IUPAC Name: 13-chloro-5-[3-(trifluoromethyl)phenyl]sulfonyl-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C18H13ClF3N3O3S/c19-12-4-5-16-23-15-6-7-24(10-14(15)17(26)25(16)9-12)29(27,28)13-3-1-2-11(8-13)18(20,21)22/h1-5,8-9H,6-7,10H2
• InChI Key: DLYLKXUKPIKOCA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC(=CN3C2=O)Cl)S(=O)(=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C18H13ClF3N3O3S
• Molecular Weight: 443.8 g/mol

Description

8-chloro-2-((3-(trifluoromethyl)phenyl)sulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C18H13ClF3N3O3S and its molecular weight is 443.83. The purity is usually 95%.
BenchChem offers high-quality 8-chloro-2-((3-(trifluoromethyl)phenyl)sulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-chloro-2-((3-(trifluoromethyl)phenyl)sulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research efforts have been focused on synthesizing and characterizing new compounds with the core structure of dipyridopyrimidinone derivatives due to their potential biological activities. For example, Mittal, Sarode, and Vidyasagar (2011) synthesized a series of substituted tricyclic compounds, including tetrahydropyrido[4’,3’:4,5]-thieno[2,3-d]pyrimidines, and evaluated their antimicrobial activities against various bacterial and fungal strains, highlighting their significant anti-bacterial and anti-fungal activities (M. Mittal, Suraj M. Sarode And Dr. G. Vidyasagar, 2011). Similarly, Harb, Hussein, and Mousa (2006) explored the synthesis of thienopyridines and other fused derivatives, showcasing the versatility of these compounds in generating a wide range of biologically active molecules (A. A. Harb, A. Hussein, I. Mousa, 2006).

Antiviral and Antimicrobial Applications

The antiviral and antimicrobial properties of these compounds have been a significant focus of research. Solomyannyi et al. (2019) developed novel sulfonic cytosine derivatives showing antiviral activity, indicating the potential of these compounds in antiviral therapy (R. N. Solomyannyi et al., 2019). The synthesis of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines by Ivachtchenko et al. (2010) and their evaluation as potent and selective serotonin 5-HT6 receptor antagonists further exemplify the therapeutic potential of these compounds (A. Ivachtchenko et al., 2010).

Herbicidal Applications

In the agricultural sector, research by Hamprecht, Mayer, Westphalen, and Walter (1999) into new fluoromethyl-triazines and pyrimidine intermediates for herbicidal sulfonylureas highlights the application of these compounds in developing selective post-emergence herbicides for crops like cotton and wheat, emphasizing the role of sulfone metabolization in selectivity (G. Hamprecht et al., 1999).